methyl 3-{[N-1,3-benzodioxol-5-yl-N-(methylsulfonyl)glycyl]amino}-4-chlorobenzoate

• IUPAC Name: methyl 3-[[2-[1,3-benzodioxol-5-yl(methylsulfonyl)amino]acetyl]amino]-4-chlorobenzoate
• InChI: InChI=1S/C18H17ClN2O7S/c1-26-18(23)11-3-5-13(19)14(7-11)20-17(22)9-21(29(2,24)25)12-4-6-15-16(8-12)28-10-27-15/h3-8H,9-10H2,1-2H3,(H,20,22)
• InChI Key: ZERSVPOQUZQCCP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)NC(=O)CN(C2=CC3=C(C=C2)OCO3)S(=O)(=O)C
• Molecular Formula: C18H17ClN2O7S
• Molecular Weight: 440.9 g/mol

Description

Methyl 3-{[N-1,3-benzodioxol-5-yl-N-(methylsulfonyl)glycyl]amino}-4-chlorobenzoate is a useful research compound. Its molecular formula is C18H17ClN2O7S and its molecular weight is 440.9 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 3-{[N-1,3-benzodioxol-5-yl-N-(methylsulfonyl)glycyl]amino}-4-chlorobenzoate is 440.0444998 g/mol and the complexity rating of the compound is 714. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metabolism of Herbicides in Plants

Research into the metabolism of chlorsulfuron, a herbicide, by plants such as wheat, oats, and barley demonstrates the biological basis for the selectivity of certain herbicides for cereals. Tolerant plants rapidly metabolize chlorsulfuron into a polar, inactive product, highlighting the importance of metabolic pathways in determining the selectivity and effectiveness of herbicidal compounds (Sweetser, Schow, & Hutchison, 1982).

Synthesis of Amino Acid Sulfones

The synthesis of amino acid sulfones, specifically S-benzyl-DL-α-methylcysteine sulfone, provides insight into the methods for producing sulfur derivatives of amino acids. This research could inform synthetic strategies for related compounds, including those with sulfonamide groups (Griffith, 1987).

Photochromic Properties of Polymers

The development of methylacrylate polymers with photochromic side chains containing azobenzene groups with heterocyclic sulfonamide substituents showcases the application of these materials in light-responsive technologies. This research demonstrates the functional versatility of sulfonamide groups in polymer chemistry (Ortyl, Janik, & Kucharski, 2002).

Electrophysiological Activity of Compounds

The study of N-substituted imidazolylbenzamides or benzene-sulfonamides for their cardiac electrophysiological activity highlights the therapeutic potential of compounds with sulfonamide groups in developing selective class III agents for treating arrhythmias. This indicates the relevance of structural features in medicinal chemistry (Morgan et al., 1990).